methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride
Overview
Description
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride (M2A2DMPHCl) is an organic compound that has been widely studied in the scientific community due to its potential applications in medicinal and industrial chemistry. This compound is a derivative of the amino acid phenylalanine and is used as a starting material for the synthesis of various pharmaceuticals, including analgesics and antibiotics. Additionally, M2A2DMPHCl has been studied for its potential use in biocatalysis and bioremediation.
Scientific Research Applications
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has a wide range of potential applications in scientific research. It has been studied for its potential use as a biocatalyst, as it can be used to catalyze the reaction of various compounds. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has been studied for its potential use in bioremediation, as it has been shown to be effective in the degradation of various pollutants. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has been studied for its potential use in the synthesis of various pharmaceuticals, including analgesics and antibiotics.
Mechanism of Action
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride is an organic compound that is capable of forming hydrogen bonds with other molecules. This allows it to interact with other molecules in aqueous solutions and catalyze reactions. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride is capable of forming a complex with metal ions, allowing it to act as a chelating agent. This allows methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride to bind to metal ions and facilitate the transfer of electrons, which is essential for the catalytic activity of this compound.
Biochemical and Physiological Effects
methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has been studied for its potential use in the synthesis of various pharmaceuticals, including analgesics and antibiotics. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has been studied for its potential use in bioremediation, as it has been shown to be effective in the degradation of various pollutants. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has been studied for its potential use in biocatalysis, as it can be used to catalyze the reaction of various compounds.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride has several advantages for lab experiments. It is relatively simple and inexpensive to synthesize, and the reaction yields are typically high. Additionally, methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride is stable in aqueous solutions and has a wide range of potential applications in scientific research. However, there are also some limitations to consider when using methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride in lab experiments. For example, it is not soluble in organic solvents, so it cannot be used in organic synthesis reactions. Additionally, it is not reactive in the presence of acids and bases, so it cannot be used in acid- or base-catalyzed reactions.
Future Directions
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride is an organic compound with a wide range of potential applications in scientific research. The following are some potential future directions for this compound:
1. Further research into its potential use in biocatalysis and bioremediation.
2. Development of new synthesis methods for methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride.
3. Investigation of its potential use in the synthesis of pharmaceuticals.
4. Exploration of its potential use in the synthesis of other compounds.
5. Investigation of its potential use as a chelating agent.
6. Development of new methods for the purification and isolation of methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride.
7. Investigation of its potential use in the synthesis of polymers.
8. Exploration of its potential use as a catalyst in organic synthesis reactions.
9. Investigation of its potential use in the synthesis of optically active compounds.
10. Investigation of its potential use in the synthesis of nanomaterials.
Synthesis Methods
Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride is synthesized from the reaction of methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate (M2A2DMP) and hydrochloric acid (HCl). This reaction is typically carried out in an aqueous solution at a temperature of 70-80°C. The reaction is relatively simple and can be completed in a short amount of time. The yield of the reaction is typically high, with yields of up to 99% reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride involves the reaction of 3,4-dimethoxybenzaldehyde with glycine methyl ester in the presence of hydrochloric acid to form methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate, which is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "3,4-dimethoxybenzaldehyde", "glycine methyl ester", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dimethoxybenzaldehyde is reacted with glycine methyl ester in the presence of hydrochloric acid to form methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate.", "Step 2: Methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate is then reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
390815-42-6 |
Product Name |
methyl 2-amino-2-(3,4-dimethoxyphenyl)acetate hydrochloride |
Molecular Formula |
C11H16ClNO4 |
Molecular Weight |
261.7 |
Purity |
95 |
Origin of Product |
United States |
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